Cas no 1211586-31-0 (2-(2-bromo-1,3-thiazol-4-yl)ethan-1-amine)

• Product Name: 2-(2-bromo-1,3-thiazol-4-yl)ethan-1-amine
• CAS No: 1211586-31-0
• MF: C₅H₇BrN₂S
• MW: 207.091478586197
• CID: 5894904
• PubChem ID: 82126488
• Update Time: 2025-06-28

2-(2-bromo-1,3-thiazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleethanamine, 2-bromo-
• 2-(2-bromo-1,3-thiazol-4-yl)ethan-1-amine
• EN300-1600925
• SCHEMBL17261564
• 1211586-31-0
• 2-(2-Bromothiazol-4-yl)ethan-1-amine
• 2-(2-Bromothiazol-4-yl)ethanamine

• Inchi： 1S/C5H7BrN2S/c6-5-8-4(1-2-7)3-9-5/h3H,1-2,7H2
• InChI Key： QNJLHQJSSZMUDG-UHFFFAOYSA-N
• SMILES： S1C=C(CCN)N=C1Br

Computed Properties

• Exact Mass: 205.95133g/mol
• Monoisotopic Mass: 205.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.659±0.06 g/cm3(Predicted)
• Boiling Point: 274.8±15.0 °C(Predicted)
• pka: 8.51±0.10(Predicted)

Additional information on 2-(2-bromo-1,3-thiazol-4-yl)ethan-1-amine

Introduction to 2-(2-bromo-1,3-thiazol-4-yl)ethan-1-amine (CAS No. 1211586-31-0)

2-(2-bromo-1,3-thiazol-4-yl)ethan-1-amine, also known by its CAS registry number CAS No. 1211586-31, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule features a thiazole ring system substituted with a bromine atom at the 2-position and an ethanamine group at the 4-position, making it a valuable building block for further chemical modifications.

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The presence of the bromine substituent at the 2-position introduces additional reactivity, enabling this compound to undergo nucleophilic substitution reactions under appropriate conditions. This property makes it an attractive candidate for the synthesis of more complex molecules, particularly in drug discovery and materials science.

Recent advancements in synthetic chemistry have highlighted the importance of thiazole derivatives in the development of bioactive compounds. For instance, studies have shown that 2-(2-bromo-1,3-thiazol-4-yl)ethan-amine can serve as a precursor for the synthesis of antiviral agents and anticancer drugs. Its ability to form stable bonds with other functional groups makes it a versatile intermediate in organic synthesis.

In addition to its role in pharmaceutical research, this compound has also found applications in material science. Researchers have explored its potential as a precursor for the synthesis of conductive polymers and advanced materials with tailored electronic properties. The integration of thiazole moieties into polymer backbones has been shown to enhance their electrical conductivity and mechanical stability, opening new avenues for their use in electronic devices.

The synthesis of 2-(2-bromo-1,3-thiazol-4-yl)ethan-amine) typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent studies have focused on optimizing these synthetic pathways to improve efficiency and reduce environmental impact.

Beyond its synthetic applications, this compound has also been studied for its interactions with biological systems. Preclinical studies suggest that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, making it a promising lead compound for further exploration in drug development.

In conclusion, 2-(2-bromo-1,3-thiazol-4-< strong >yl)ethan strong >- strong >amine strong > (CAS No. strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > ) represents a valuable compound with diverse applications across multiple fields. Its unique structure and reactivity make it an essential component in modern chemical research, paving the way for innovative solutions in pharmaceuticals, materials science, and beyond.